Cas no 1805132-64-2 (Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805132-64-2
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838370
• Update Time: 2025-05-22

Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F3N2O6/c1-3-20-9(16)6-5(21-10(11,12)13)4-14-8(15(17)18)7(6)19-2/h4H,3H2,1-2H3
• InChI Key： KQLHTSKETPGLPZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1C(=O)OCC)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Guide to Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805132-64-2)

Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805132-64-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a methoxy, nitro, and trifluoromethoxy substituent, making it a valuable intermediate in organic synthesis. Researchers often search for "pyridine derivatives in drug discovery" or "nitro-substituted pyridine applications," highlighting the growing interest in such compounds.

The molecular structure of Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate contributes to its reactivity and potential use in medicinal chemistry. The presence of the trifluoromethoxy group enhances its lipophilicity, a property frequently explored in modern drug design to improve bioavailability. Questions like "how does trifluoromethoxy affect drug metabolism" are common among researchers, reflecting the compound's relevance in pharmacokinetic studies.

In synthetic applications, this compound serves as a precursor for more complex molecules. Its ethyl carboxylate moiety allows for further functionalization through hydrolysis or transesterification reactions. Many organic chemists inquire about "synthetic routes for functionalized pyridines" or "nitro group reduction in heterocycles," demonstrating the compound's utility in multi-step syntheses.

The 3-methoxy-2-nitro substitution pattern in Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate offers interesting electronic properties that influence its reactivity. Computational chemists often investigate "electronic effects of nitro and methoxy groups on pyridine rings," making this compound a subject of theoretical studies as well. The combination of electron-withdrawing and electron-donating groups creates a push-pull system worth examining.

From a commercial perspective, CAS 1805132-64-2 has seen growing demand in recent years, particularly in the development of novel bioactive compounds. Pharmaceutical companies frequently search for "building blocks for kinase inhibitors" or "pyridine-based scaffolds," where this intermediate could play a crucial role. The trifluoromethoxy group's increasing popularity in drug design further boosts interest in this specific derivative.

Analytical characterization of Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate typically involves techniques like NMR spectroscopy and mass spectrometry. Researchers often look for "NMR data for substituted pyridines" or "mass fragmentation patterns of nitroaromatics," indicating the need for comprehensive spectral information about such compounds. The distinct signals from the various substituents make this an interesting case study for spectroscopic analysis.

In material science applications, the nitro and trifluoromethoxy functional groups in this compound may contribute to unique electronic properties. With growing interest in "organic electronic materials" and "fluorinated compounds for optoelectronics," this pyridine derivative could find applications beyond pharmaceuticals. The compound's potential in these emerging fields warrants further investigation.

Storage and handling of Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage away from strong reducing agents is recommended due to the presence of the nitro group. Safety-conscious researchers often search for "stability of nitroaromatic compounds" or "handling fluorinated organic compounds," reflecting common concerns in laboratory practice.

The synthetic versatility of CAS 1805132-64-2 makes it particularly valuable in parallel synthesis and combinatorial chemistry. Many medicinal chemists explore "diversity-oriented synthesis using heterocycles" or "pyridine transformations in drug discovery," areas where this compound could serve as a versatile building block. The multiple reactive sites allow for various chemical modifications.

Environmental considerations regarding Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate focus on its potential persistence and degradation products. With increasing regulatory attention on "fluorinated organic pollutants" and "nitroaromatic environmental fate," understanding the ecological impact of such compounds becomes essential. However, current data suggest this intermediate is primarily used in controlled research settings.

Future research directions for 1805132-64-2 may include exploring its biological activity or developing more efficient synthetic routes. The pharmaceutical industry's continued interest in "fluorine in drug design" and "nitro group transformations" suggests this compound will remain relevant. Additionally, its potential as a ligand in catalytic systems or as a precursor for novel materials warrants further study.

In conclusion, Ethyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate represents an important synthetic intermediate with diverse applications. Its unique combination of functional groups addresses several current research trends, from medicinal chemistry to materials science. As interest grows in "multifunctional heterocycles" and "fluorinated building blocks," this compound is well-positioned to contribute to advancements across multiple scientific disciplines.